Cas no 34866-47-2 (Carbuterol)

• Product Name: Carbuterol
• CAS No: 34866-47-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 312686
• PubChem ID: 36976
• Update Time: 2025-04-19

Carbuterol Chemical and Physical Properties

Names and Identifiers

• Urea,N-[5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-2-hydroxyphenyl]-
• [5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl]urea
• Carbuterol
• 1-{5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl}urea
• Carbuterol [INN:BAN]
• Carbuterolum
• Carbuterolum [INN-Latin]
• UNII-0N12JR32MR
• N-{5-[2-(tert-Butylamino)-1-hydroxyethyl]-2-hydroxyphenyl}urea
• UREA, (5-(2-((1,1-DIMETHYLETHYL)AMINO)-1-HYDROXYETHYL)-2-HYDROXYPHENYL)-
• (5-(2-(tert-butylamino)-1-hydroxyethyl)-2-hydroxyphenyl)urea
• CARBUTEROL [INN]
• CHEBI:135100
• 2-CHLORO-3-METHOXYBENZOICACID97
• EINECS 252-257-5
• Bronsecur
• 0N12JR32MR
• DB13625
• NS00009938
• CARBUTEROL [WHO-DD]
• DTXSID00865737
• 34866-47-2
• SCHEMBL37370
• {5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl}urea
• CARBUTEROL [MI]
• CHEMBL2110780
• Q5038111
• Urea, [5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-2-hydroxyphenyl]-

• Inchi： 1S/C13H21N3O3/c1-13(2,3)15-7-11(18)8-4-5-10(17)9(6-8)16-12(14)19/h4-6,11,15,17-18H,7H2,1-3H3,(H3,14,16,19)
• InChI Key： KEMXXQOFIRIICG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC(N)=O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 174-176°

Carbuterol Security Information

• Toxicity：LD50 in mice (mg/kg): 32.8 i.v.; 3134.6 orally; in rats: 77.2 i.v. (Wardell)